Cas no 42336-37-8 (2-(1-(Benzoylamino)cyclobutyl)acetic acid)
2-(1-(Benzoylamino)cyclobutyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-(benzoylamino)cyclobutyl)acetic acid
- WSJUXAXXLSOAFP-UHFFFAOYSA-N
- 2-(1-Benzamidocyclobutyl)acetic acid
- [1-(benzoylamino)cyclobutyl]acetic Acid
- 2-(1-(Benzoylamino)cyclobutyl)acetic acid
-
- Inchi: 1S/C13H15NO3/c15-11(16)9-13(7-4-8-13)14-12(17)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,14,17)(H,15,16)
- InChI Key: WSJUXAXXLSOAFP-UHFFFAOYSA-N
- SMILES: OC(CC1(CCC1)NC(C1C=CC=CC=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 304
- Topological Polar Surface Area: 66.4
2-(1-(Benzoylamino)cyclobutyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735734-1g |
2-(1-Benzamidocyclobutyl)acetic acid |
42336-37-8 | 98% | 1g |
¥5059.00 | 2024-05-14 |
2-(1-(Benzoylamino)cyclobutyl)acetic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 2-(1-(Benzoylamino)cyclobutyl)acetic acid
Introduction to 2-(1-(Benzoylamino)cyclobutyl)acetic acid (CAS No. 42336-37-8)
2-(1-(Benzoylamino)cyclobutyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 42336-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutyl derivatives and features a unique structural motif that combines a benzoylamino group with an acetic acid moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular structure of 2-(1-(Benzoylamino)cyclobutyl)acetic acid consists of a cyclobutyl ring substituted at the 1-position with a benzoylamino group, which is further connected to an acetic acid side chain. This architecture not only influences its physicochemical properties but also plays a crucial role in its potential biological interactions. The benzoylamino group, in particular, is known for its ability to enhance binding affinity and stability in protein-ligand interactions, which is a critical factor in drug design.
In recent years, there has been growing interest in cyclobutyl derivatives due to their unique pharmacological profiles. The cyclobutyl ring, being a rigid structure, can provide steric constraints that optimize the orientation of functional groups, thereby improving the efficacy of drug candidates. Furthermore, the acetic acid moiety is a well-known pharmacophore that can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.
One of the most compelling aspects of 2-(1-(Benzoylamino)cyclobutyl)acetic acid is its potential application in the development of targeted therapies. Current research suggests that this compound may exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, studies have indicated that derivatives of this compound could interact with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammatory pathways.
The benzoylamino group in 2-(1-(Benzoylamino)cyclobutyl)acetic acid has been particularly studied for its role in modulating enzyme activity. By serving as a hydrogen bond acceptor and donor, this group can effectively engage with biological targets, leading to potent inhibitory effects. Additionally, the cyclobutyl ring provides a hydrophobic pocket that can accommodate aromatic or heteroaromatic residues on the target protein, further enhancing binding affinity.
Recent advances in computational chemistry have enabled more precise predictions of the binding modes and pharmacological activities of compounds like 2-(1-(Benzoylamino)cyclobutyl)acetic acid. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those involved in pain signaling and neurodegenerative diseases. These findings highlight its potential as a lead compound for further optimization.
In addition to its therapeutic applications, 2-(1-(Benzoylamino)cyclobutyl)acetic acid has shown promise in material science and industrial applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including polymers and specialty chemicals. The compound's stability under various conditions also makes it a candidate for use in formulations requiring prolonged shelf life.
The synthesis of 2-(1-(Benzoylamino)cyclobutyl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as bromination or nitration to introduce additional reactive sites. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and reduce environmental impact.
Quality control and analytical characterization are critical steps in ensuring the integrity of 2-(1-(Benzoylamino)cyclobutyl)acetic acid for pharmaceutical use. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide essential data for regulatory submissions and ensure compliance with industry standards.
The future prospects for 2-(1-(Benzoylamino)cyclobutyl)acetic acid are promising, with ongoing research aimed at expanding its therapeutic applications and exploring novel synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to new drug candidates derived from this versatile scaffold.
In conclusion,2-(1-(Benzoylamino)cyclobutyl)acetic acid (CAS No. 42336-37-8) represents a significant advancement in medicinal chemistry with broad implications for drug development. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation into treating various human diseases.
42336-37-8 (2-(1-(Benzoylamino)cyclobutyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)